Cas no 1785654-12-7 (7-Chlorobenzo[d]oxazole-2-acrylic acid)

• Product Name: 7-Chlorobenzo[d]oxazole-2-acrylic acid
• CAS No: 1785654-12-7
• MF: C₁₀H₆ClNO₃
• MW: 223.612541675568
• CID: 4819032
• Update Time: 2025-08-05

7-Chlorobenzo[d]oxazole-2-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Chlorobenzo[d]oxazole-2-acrylic acid

• Inchi： 1S/C10H6ClNO3/c11-6-2-1-3-7-10(6)15-8(12-7)4-5-9(13)14/h1-5H,(H,13,14)/b5-4+
• InChI Key： KFUYWAIDOQPXJK-SNAWJCMRSA-N
• SMILES： ClC1=CC=CC2=C1OC(/C=C/C(=O)O)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3

Additional information on 7-Chlorobenzo[d]oxazole-2-acrylic acid

7-Chlorobenzo[d]oxazole-2-acrylic Acid: A Comprehensive Overview

The compound 7-chlorobenzo[d]oxazole-2-acrylic acid, identified by the CAS number 1785654-12-7, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of benzo[d]oxazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery, optoelectronics, and advanced materials. The presence of the chloro group at the 7-position and the acrylic acid moiety at the 2-position introduces unique electronic and structural properties that make this compound particularly interesting for researchers.

Benzo[d]oxazole derivatives have been extensively studied due to their versatile reactivity and potential applications in various fields. The substitution pattern in 7-chlorobenzo[d]oxazole-2-acrylic acid plays a crucial role in determining its chemical behavior. The chloro group at the 7-position acts as an electron-withdrawing substituent, which can influence the reactivity of the oxazole ring and enhance its stability. On the other hand, the acrylic acid group at position 2 introduces a conjugated system that can participate in various chemical reactions, such as polymerization or cross-linking.

Recent studies have highlighted the potential of 7-chlorobenzo[d]oxazole-2-acrylic acid in the development of advanced materials. For instance, researchers have explored its use in creating stimuli-responsive polymers, which can change their properties in response to external stimuli such as light or temperature. These polymers have promising applications in drug delivery systems and smart materials. Additionally, the compound has shown potential as a building block for constructing functional materials with tailored electronic properties.

The synthesis of 7-chlorobenzo[d]oxazole-2-acrylic acid involves a series of well-established organic reactions. Typically, it is synthesized through a two-step process: first, the formation of benzo[d]oxazole via cyclization of an appropriate amino ketone or aldehyde derivative, followed by substitution or addition reactions to introduce the chloro and acrylic acid groups. The exact synthetic pathway depends on the starting materials and reaction conditions used.

In terms of physical properties, 7-chlorobenzo[d]oxazole-2-acrylic acid is known for its high thermal stability and good solubility in polar solvents. These properties make it suitable for various applications where thermal resistance and controlled release are required. Moreover, its UV absorption characteristics make it a candidate for use in optical materials and sensors.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of 7-chlorobenzo[d]oxazole-2-acrylic acid with high accuracy. Density functional theory (DFT) calculations have revealed that this compound exhibits a significant degree of conjugation due to its aromatic system and extended π-system from the acrylic acid group. This conjugation contributes to its high molar absorptivity and strong fluorescence properties.

The biological activity of 7-chlorobenzo[d]oxazole-2-acrylic acid has also been a subject of interest. Studies have shown that this compound exhibits moderate anti-inflammatory activity due to its ability to inhibit certain enzymes involved in inflammatory pathways. Furthermore, it has demonstrated some potential as an antioxidant agent, which could be useful in preventing oxidative stress-related diseases.

In conclusion, 7-chlorobenzo[d]oxazole-2-acrylic acid is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic methods and computational modeling, positions it as a valuable tool for researchers in organic chemistry, materials science, and pharmacology.